Cas no 139149-21-6 (6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one)
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzofuranone, 6-(phenylmethoxy)-
- 6-benzyloxy-2,3-dihydrobenzofuran-3-one
- 6-phenylmethoxy-1-benzofuran-3-one
- AKOS005176949
- EN300-49069
- DB-368992
- 6-(BENZYLOXY)BENZOFURAN-3(2H)-ONE
- CHEMBL3740100
- DTXSID40442809
- BJHOIWIKUDSVQJ-UHFFFAOYSA-N
- 6-Benzyloxy-2,3-dihydro-3-oxo-benzofuran
- 139149-21-6
- G56465
- Z428316238
- TQP1520
- 6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one
- STK925936
- AB56735
- 6-(benzyloxy)-1-benzofuran-3(2H)-one
- SCHEMBL281588
-
- Inchi: 1S/C15H12O3/c16-14-10-18-15-8-12(6-7-13(14)15)17-9-11-4-2-1-3-5-11/h1-8H,9-10H2
- InChI Key: BJHOIWIKUDSVQJ-UHFFFAOYSA-N
- SMILES: O1CC(C2C=CC(=CC1=2)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 240.07866
- Monoisotopic Mass: 240.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 423.5±44.0 °C at 760 mmHg
- Flash Point: 201.7±14.9 °C
- PSA: 35.53
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B411578-10mg |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B411578-50mg |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B411578-100mg |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM501879-1g |
6-(Benzyloxy)benzofuran-3(2H)-one |
139149-21-6 | 97% | 1g |
$619 | 2023-02-18 | |
| Enamine | EN300-49069-0.05g |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 95% | 0.05g |
$135.0 | 2023-06-04 | |
| Enamine | EN300-49069-0.1g |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 95% | 0.1g |
$203.0 | 2023-06-04 | |
| Enamine | EN300-49069-0.25g |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 95% | 0.25g |
$289.0 | 2023-06-04 | |
| Enamine | EN300-49069-0.5g |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 95% | 0.5g |
$455.0 | 2023-06-04 | |
| Enamine | EN300-49069-1.0g |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 95% | 1g |
$583.0 | 2023-06-04 | |
| Enamine | EN300-49069-2.5g |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one |
139149-21-6 | 95% | 2.5g |
$1144.0 | 2023-06-04 |
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one
Comprehensive Overview of 6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one (CAS No. 139149-21-6)
6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one (CAS No. 139149-21-6) is a synthetic organic compound belonging to the benzofuran family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The benzyloxy group attached to the benzofuran core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
Researchers and industry professionals often search for 6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one uses, synthesis methods, and safety data. Recent trends indicate growing interest in sustainable synthesis and green chemistry approaches for such compounds. The demand for eco-friendly production methods aligns with global efforts to reduce environmental impact, making this compound a subject of innovation in organic chemistry.
The molecular structure of 6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one features a dihydrobenzofuran scaffold, which is a common motif in bioactive molecules. This structural feature is frequently explored in drug discovery, particularly for its potential in central nervous system (CNS) therapeutics and anti-inflammatory agents. The presence of the benzyloxy group further diversifies its applicability, enabling modifications for targeted biological activity.
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From a synthetic chemistry perspective, 6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one is often synthesized via Pd-catalyzed coupling reactions or oxidative cyclization methods. Recent advancements in catalytic systems have improved yields and reduced by-products, addressing the need for cost-effective and scalable production. The compound’s versatility also makes it a candidate for structure-activity relationship (SAR) studies, which are critical in medicinal chemistry.
Another area of interest is the compound’s role in material science. The benzofuran core is known for its optical properties, and derivatives like 6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one are explored for organic electronics and photovoltaic applications. This interdisciplinary relevance underscores its importance beyond traditional chemical synthesis.
In summary, 6-(benzyloxy)-2,3-dihydro-1-benzofuran-3-one (CAS No. 139149-21-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic adaptability make it a valuable asset in research and industrial settings. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in organic and applied chemistry.
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